BENGHE Methodological & Application

Check Availability & Pricing

Application Notes & Protocols:
Benzyltrimethylammonium Tetrachloroiodate
(BTMIC) in Complex Molecule Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Benzyltrimethylammonium
Compound Name:
tetrachloroiodate

Cat. No.: B039969

Introduction: A Modern Reagent for Electrophilic
lodination

In the field of complex molecule synthesis, particularly within pharmaceutical and agrochemical
development, the precise and selective introduction of iodine atoms is a critical transformation.
lodoarenes and a-iodo ketones are highly valuable synthetic intermediates, primarily due to
their ability to participate in a wide array of carbon-carbon and carbon-heteroatom bond-
forming reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling.[1][2][3]
Historically, electrophilic iodination has been achieved using reagents like molecular iodine (I2)
activated by an oxidizing agent, or N-lodosuccinimide (NIS).[1][4][5] However, these methods
can suffer from drawbacks including harsh reaction conditions, the formation of hazardous
byproducts like hydrogen iodide (HI), and a lack of regioselectivity.[4][6]

Benzyltrimethylammonium tetrachloroiodate ([BnNMes]ICls), hereafter referred to as
BTMIC, has emerged as a superior reagent that circumvents many of these challenges. BTMIC
is a stable, crystalline, dark yellow powder that is significantly easier and safer to handle than
many traditional iodinating systems.[7][8] It acts as a potent electrophilic iodinating agent,
offering high yields and excellent regioselectivity in the synthesis of complex organic
molecules.[7] This guide provides an in-depth exploration of BTMIC, detailing its properties,
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mechanistic rationale, and field-proven protocols for its application in key synthetic
transformations.

Physicochemical Properties & Safety

Effective and safe implementation of any reagent begins with a thorough understanding of its
fundamental characteristics. BTMIC's properties make it an attractive choice for both small-
scale research and larger-scale process development.

Table 1: Physicochemical Data for BTMIC

Property Value Source
CAS Number 121309-88-4 [7]
Molecular Formula C10H16Cl4IN [7119]
Molecular Weight 418.96 g/mol [7119]
Appearance Dark yellow powder [7]
Melting Point 135 °C (decomposes) [7]

Store at room temperature,
Storage keep container tightly closed, [8][10]
protect from light.

Safety & Handling Protocol

BTMIC is classified as a corrosive substance that can cause severe skin burns and eye
damage.[8][11] Adherence to strict safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a
lab coat, and tightly fitting safety goggles or a face shield.[11]

e Engineering Controls: Handle BTMIC in a well-ventilated fume hood to avoid inhalation of
dust.[8][10] Use local exhaust ventilation where appropriate.

o Handling: Avoid formation of dust and aerosols.[10] Wash hands and face thoroughly after
handling.[8]
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» Spill Response: In case of a spill, evacuate the area. Pick up spilled material without creating
dust and place it in a suitable, closed container for disposal.[10] Do not let the product enter
drains.

o First Aid:

o Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin
with plenty of water.[8][10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and immediately call a poison center or doctor.[8]
[11]

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing.
Immediately seek medical attention.[3][11]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[10][11]

Core Reactivity and Mechanistic Insight

The efficacy of BTMIC as an iodinating agent stems from the nature of the tetrachloroiodate(lll)
anion (ICls™). This polyhalogen anion serves as a stable carrier for an electrophilic iodine
species. While often used for chlorination, in specific solvent systems and reaction conditions, it
functions as a potent source of "I*+".

The generally accepted mechanism involves the dissociation of the ICla~ anion to generate
iodine monochloride (ICI), which is a potent electrophile. The benzyltrimethylammonium cation
acts as a phase-transfer catalyst, enhancing solubility and facilitating the reaction between the
reagent and the organic substrate, particularly in less polar solvents.[7][12]

The iodination of an activated aromatic ring, for example, proceeds via a classic electrophilic
aromatic substitution (EAS) pathway.
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[BNnNMes]*[ICla]~ Dissociation ICI
(BTMIC) (lodine Monochloride)

o T-attack on I+ [Ar(H)]* -H* (Deprotonation)
(Substrate)

Ar-l
@/’ (lodinated Product)
Start: Assemble Glassware

1. Dissolve Anisole & BTMIC
in DCM/MeOH (5:1)

2. Add CaCOs

3. Stir at Room Temp
(Monitor by TLC, ~2-4h)

4. Quench with Na2S20s (aq)

5. Extract with DCM

6. Wash Organic Layer
(NaHCOs, Brine)

7. Dry (MgSOa), Filter
8. Concentrate in vacuo

9. Purify (Column Chromatography)

End: Characterize Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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